Cas no 20001-40-5 (hexyl 5-nitrofuran-2-carboxylate)

• Product Name: hexyl 5-nitrofuran-2-carboxylate
• CAS No: 20001-40-5
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 1393562
• PubChem ID: 167862
• Update Time: 2025-04-20

hexyl 5-nitrofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• hexyl 5-nitrofuran-2-carboxylate
• 2-Furancarboxylic acid, 5-nitro-, hexyl ester
• Hexyl 5-nitro-2-furancarboxylate
• 20001-40-5
• hexyl 5-nitro-2-furoate
• AKOS024405240
• DTXSID30173817

• Inchi： 1S/C11H15NO5/c1-2-3-4-5-8-16-11(13)9-6-7-10(17-9)12(14)15/h6-7H,2-5,8H2,1H3
• InChI Key： XHMWHBXFXKPBDX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C([N+](=O)[O-])O1)=O)CCCCCC

Computed Properties

• Exact Mass: 241.09505
• Monoisotopic Mass: 241.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 348.5°C at 760 mmHg
• Flash Point: 164.6°C
• Refractive Index: 1.498
• PSA: 82.58